1-[4-[3-(Hydroxymethyl)piperidin-1-yl]sulfonylphenyl]pyrrolidin-2-one

• IUPAC Name: 1-[4-[3-(hydroxymethyl)piperidin-1-yl]sulfonylphenyl]pyrrolidin-2-one
• InChI: InChI=1S/C16H22N2O4S/c19-12-13-3-1-9-17(11-13)23(21,22)15-7-5-14(6-8-15)18-10-2-4-16(18)20/h5-8,13,19H,1-4,9-12H2
• InChI Key: IDUPFBAXONUEHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O)CO
• Molecular Formula: C16H22N2O4S
• Molecular Weight: 338.4 g/mol

Description

1-[4-[3-(Hydroxymethyl)piperidin-1-yl]sulfonylphenyl]pyrrolidin-2-one, commonly known as HPP-22, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic applications. HPP-22 has been shown to inhibit the activity of a specific protein kinase, which is involved in various cellular processes such as cell growth, proliferation, and differentiation. In

Mechanism of Action

HPP-22 inhibits the activity of a specific protein kinase known as glycogen synthase kinase-3 (GSK-3). GSK-3 is involved in various cellular processes such as cell growth, proliferation, and differentiation. By inhibiting GSK-3, HPP-22 disrupts these cellular processes, leading to the inhibition of cancer cell growth and proliferation and the improvement of cognitive function in neurological disorders.
Biochemical and physiological effects
HPP-22 has been shown to have various biochemical and physiological effects. In cancer cells, HPP-22 inhibits the activity of GSK-3, leading to the inhibition of cancer cell growth and proliferation. In animal models of Alzheimer's disease, HPP-22 has been shown to improve cognitive function and reduce inflammation. HPP-22 has also been shown to have anti-inflammatory effects in animal models of colitis.

Advantages and Limitations for Lab Experiments

One advantage of using HPP-22 in lab experiments is its specificity for GSK-3, which allows for the targeted inhibition of this protein kinase. Another advantage is its small size, which allows for easy penetration of cell membranes. However, one limitation of using HPP-22 in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on HPP-22. One direction is to further explore its potential therapeutic applications in cancer research and neurological disorders. Another direction is to develop more potent and selective inhibitors of GSK-3 based on the structure of HPP-22. Additionally, further research is needed to understand the long-term effects of HPP-22 on cellular processes and to optimize its pharmacokinetic properties for clinical use.
Conclusion
In conclusion, HPP-22 is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic applications. Its specificity for GSK-3 and small size make it a promising candidate for targeted inhibition of this protein kinase. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of HPP-22 involves a multi-step process starting with the reaction of piperidine with 4-nitrobenzenesulfonyl chloride to form 4-nitrobenzenesulfonamide. The resulting compound is then reacted with 3-chloromethyl-5-methylisoxazole to form a sulfonamide isoxazole intermediate. The final step involves the reaction of the sulfonamide isoxazole intermediate with 2-pyrrolidinone to form HPP-22.

Scientific Research Applications

HPP-22 has been studied in various scientific research applications, including cancer research and neurological disorders. In cancer research, HPP-22 has been shown to inhibit the growth and proliferation of cancer cells by targeting specific protein kinases involved in cancer cell signaling pathways. In neurological disorders, HPP-22 has been shown to improve cognitive function and reduce inflammation in animal models of Alzheimer's disease.